Cas no 2417-42-7 (N-(3-Acetylphenyl)methanesulfonamide)

N-(3-Acetylphenyl)methanesulfonamide is a sulfonamide derivative characterized by the presence of an acetyl group at the meta position of the phenyl ring. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as an intermediate in the development of bioactive molecules. The methanesulfonamide moiety enhances its utility in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. Its well-defined structure and reactivity make it suitable for further functionalization, enabling the synthesis of more complex derivatives. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research applications.

N-(3-Acetylphenyl)methanesulfonamide structure

2417-42-7 structure

Product Name:N-(3-Acetylphenyl)methanesulfonamide

CAS No:2417-42-7

MF:C₉H₁₁NO₃S

MW:213.253541231155

MDL:MFCD00664903

CID:1077039

PubChem ID:706824

Update Time:2025-05-27

N-(3-Acetylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(3-Acetylphenyl)methanesulfonamide
- 1-(3-methylsulfonylamino)phenylethanone
- 1-[3-(N-methylsulfonylamino)]phenylethanone
- 1-[3-[(methylsulfonyl)amino]phenyl]ethanone
- 1-[3-[N-(methylsulfonyl)amino]phenyl]ethanone
- 3'-(methylsulfonylamino)acetophenone
- 3'-acetylmethanesulfonanilide
- AC1LE5RR
- AC1Q1JN0
- CTK0J5170
- HMS2605O03
- SureCN334530
- DB-417883
- AKOS000191731
- EN300-69844
- N-(3-Acetyl-phenyl)-methanesulfonamide
- Z45682895
- G29857
- SR-01000410273-1
- EU-0069280
- SCHEMBL334530
- CS-0117024
- CHEMBL1568709
- 6K-666S
- ALBB-002988
- STK411569
- MLS000685552
- DTXSID60351681
- SR-01000410273
- SB78971
- MFCD00664903
- 2417-42-7
- AB00028841-01
- BBL013999
- SMR000312516
- MDL： MFCD00664903
- Inchi： 1S/C9H11NO3S/c1-7(11)8-4-3-5-9(6-8)10-14(2,12)13/h3-6,10H,1-2H3
- InChI Key： UTNQCUWLQFFFSL-UHFFFAOYSA-N
- SMILES： S(C)(NC1C=CC=C(C(C)=O)C=1)(=O)=O

Computed Properties

Exact Mass: 213.04603
Monoisotopic Mass: 213.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 71.6Å²

Experimental Properties

PSA: 63.24

N-(3-Acetylphenyl)methanesulfonamide Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

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